1-[Bis(furan-2-ylmethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol

• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 1-[bis(furan-2-ylmethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol
• InChI: InChI=1S/C20H23NO5/c1-23-19-8-2-3-9-20(19)26-15-16(22)12-21(13-17-6-4-10-24-17)14-18-7-5-11-25-18/h2-11,16,22H,12-15H2,1H3
• InChI Key: PQUQRCBNCWLGMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(CN(CC2=CC=CO2)CC3=CC=CO3)O

Description

1-[Bis(furan-2-ylmethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol is a propan-2-ol derivative featuring a bis(furan-2-ylmethyl)amino group and a 2-methoxyphenoxy substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[Bis(furan-2-ylmethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol typically involves multiple steps:

• **Formation of the furan-2-ylmethylamine

Biological Activity

1-[Bis(furan-2-ylmethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol is a synthetic compound that has garnered attention for its potential biological activities, particularly in pharmacological applications. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a unique structure characterized by a bis(furan-2-ylmethyl) amino group and a methoxyphenoxy propanol moiety. Its molecular formula is $C_{16}H_{18}N_{2}O_{4}$, with a molecular weight of approximately 302.33 g/mol.

Research indicates that compounds with furan rings often exhibit diverse biological activities, including anti-inflammatory and anticancer properties. The proposed mechanisms include:

• Inhibition of Cytochrome P450 Enzymes : Similar compounds have shown the ability to inhibit cytochrome P450 enzymes, which play a crucial role in drug metabolism and the activation of procarcinogens .
• Modulation of Antioxidant Response : The compound may enhance the expression of phase II detoxifying enzymes through the activation of the Nrf2 pathway, similar to other furan-containing compounds .

Anti-inflammatory Effects

1-[Bis(furan-2-ylmethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol has been investigated for its anti-inflammatory properties. The compound exhibits potential in reducing inflammatory markers in various cell lines, suggesting its utility in treating conditions characterized by inflammation.

Anticancer Potential

Studies on related furan derivatives indicate that they can reduce genotoxicity and inhibit tumor growth. For instance, furan derivatives have been shown to decrease DNA adduct formation induced by carcinogens like DMBA (7,12-dimethylbenz[a]anthracene) . This suggests that 1-[Bis(furan-2-ylmethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol may possess similar chemopreventive properties.

Case Studies

• Cell Line Studies : In vitro studies using MCF-7 breast cancer cells demonstrated that furan derivatives could inhibit CYP1A1 and CYP1B1 expression, leading to reduced tumor proliferation rates .
• Animal Models : Animal studies are necessary to confirm the efficacy observed in vitro. Preliminary results suggest that similar compounds can reduce tumor size and improve survival rates in xenograft models.

Data Table: Summary of Biological Activities

Biological Activity	Observed Effects	References
Anti-inflammatory	Reduced inflammatory cytokines
Anticancer	Inhibition of DNA adduct formation
Enzyme Modulation	Induction of phase II detoxifying enzymes

Comparison with Similar Compounds

Core Structure and Substituent Variations

The compound shares the propan-2-ol backbone with numerous analogs (Table 1). Key differences lie in the amine and aromatic substituents:

Compound Name / ID	Amine Substituent	Aromatic Substituent	Molecular Formula	Purity (%)	Source
Target Compound	Bis(furan-2-ylmethyl)amino	2-Methoxyphenoxy	Not explicitly provided	N/A	N/A
Compound 24 ()	Dibenzylamino	4-Pentafluoro-λ⁶-sulfaneylphenyl	C₂₃H₂₄F₅NO₂S	95.25
Compound 26 ()	Bis(4-chlorobenzyl)amino	4-Chlorophenoxy	C₂₃H₂₂Cl₃NO₂	99.45
(R,S)-9 / 2F109 ()	2-(2-Methoxyphenoxy)ethylamino	1H-Indol-4-yloxy	C₂₀H₂₃N₂O₄	N/A
Carvedilol Solvatomorph ()	2-(2-Methoxyphenoxy)ethylamino	9H-Carbazol-4-yloxy	C₂₄H₂₅N₂O₄·0.5H₂O	N/A

Key Observations :

• The bis(furan-2-ylmethyl)amino group in the target compound introduces oxygen-rich heterocycles, contrasting with electron-withdrawing groups (e.g., pentafluoro-λ⁶-sulfaneyl in Compound 24) or halogenated benzyl groups (e.g., Compound 26).
• The 2-methoxyphenoxy group is a common feature in adrenoceptor-targeting compounds, such as carvedilol analogs () and (R,S)-9, suggesting shared mechanistic pathways .

Pharmacological and Physicochemical Properties

Adrenolytic and Cardiovascular Activity

Compounds with 2-methoxyphenoxy groups exhibit α₁-, β₁-adrenolytic, antiarrhythmic, and hypotensive activities (). For example:

• (R,S)-9 (2F109): Shows β-adrenolytic activity and is metabolized in rat liver microsomes, with renal excretion noted .
• Carvedilol Analogs: Demonstrate dual α₁/β₁-adrenoceptor antagonism, reducing cardiac arrhythmias and hypertension .

Hypothesized Activity of Target Compound :

• The furan substituents may modulate receptor binding affinity compared to indole or benzyl groups. Furan’s electron-deficient aromatic system could alter interactions with adrenoceptor hydrophobic pockets.
• Improved solubility due to furan oxygen atoms may enhance bioavailability relative to chlorinated analogs .

Physicochemical Properties

• Molecular Weight : Estimated to be higher than (R,S)-9 (MW: 361.4 g/mol) due to two furan rings but lower than Compound 24 (MW: 497.5 g/mol).
• log P : Likely lower than chlorinated analogs (e.g., Compound 26) due to furan’s polarizable oxygen atoms, suggesting better aqueous solubility .